Cas no 168272-96-6 (1-Piperidinamine,3,5-dimethyl-,trans-(9CI))

• Product Name: 1-Piperidinamine,3,5-dimethyl-,trans-(9CI)
• CAS No: 168272-96-6
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 1355822
• PubChem ID: 28083727
• Update Time: 2024-02-29

1-Piperidinamine,3,5-dimethyl-,trans-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-piperidinamine,3,5-dimethyl-,trans-(9ci)
• 1-Piperidinamine,3,5-dimethyl-,trans-(9CI)

• Inchi： 1S/C7H16N2/c1-6-3-7(2)5-9(8)4-6/h6-7H,3-5,8H2,1-2H3/t6-,7-/m1/s1
• InChI Key： WOCYUPDGHPFFLE-RNFRBKRXSA-N
• SMILES： N1(N)C[C@H](C)C[C@@H](C)C1

Computed Properties

• Exact Mass: 128.13100
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 1.47620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines